![molecular formula C8H16N2O3 B6255868 methyl 2-[3-(dimethylamino)propanamido]acetate CAS No. 1859260-74-4](/img/no-structure.png)
methyl 2-[3-(dimethylamino)propanamido]acetate
Overview
Description
Methyl 2-[3-(dimethylamino)propanamido]acetate, commonly referred to as DMAPA, is an organic compound used in various scientific experiments. It is a white, crystalline powder that is soluble in water and has a melting point of approximately 132°C. DMAPA is widely used in the synthesis of various compounds and has been studied for its potential applications in the medical field.
Mechanism of Action
The mechanism of action of DMAPA is not fully understood. However, it is believed to act as a catalyst in the synthesis of various compounds. It is also believed to act as an inhibitor of certain enzymes, which can affect the rate of reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMAPA are not fully understood. However, it has been shown to have an effect on the synthesis of certain compounds, as well as on the activity of certain enzymes. Additionally, it has been shown to have an effect on the metabolism of certain compounds, as well as on the production of certain hormones.
Advantages and Limitations for Lab Experiments
The advantages of using DMAPA in lab experiments include its low cost, its versatility, and its ability to catalyze the synthesis of various compounds. The disadvantages include its low solubility in water, its instability at higher temperatures, and its potential to interfere with certain enzymes.
Future Directions
As DMAPA continues to be studied, there are a number of potential future directions. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the medical field. Additionally, further research could be conducted into its potential to catalyze the synthesis of various compounds, as well as its potential to interfere with certain enzymes. Finally, further research could be conducted into its potential to be used in the production of monoclonal antibodies.
Synthesis Methods
DMAPA is commonly synthesized through the reaction of acetic acid and dimethylaminopropionamide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at a temperature of 80-90°C for several hours. The resulting product is a white, crystalline powder that is soluble in water and has a melting point of approximately 132°C.
Scientific Research Applications
DMAPA is widely used in scientific research due to its versatility. It has been used in the synthesis of various compounds, including drugs, pesticides, and polymers. It has also been studied for its potential applications in the medical field, such as in the treatment of cancer. Additionally, DMAPA has been used in the synthesis of peptides and proteins, as well as in the production of monoclonal antibodies.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[3-(dimethylamino)propanamido]acetate involves the reaction of dimethylamine with ethyl chloroacetate to form ethyl 2-dimethylaminoacetate, which is then reacted with 3-chloropropanoic acid to form methyl 2-[3-(dimethylamino)propanamido]acetate.", "Starting Materials": [ "Dimethylamine", "Ethyl chloroacetate", "3-chloropropanoic acid" ], "Reaction": [ "Step 1: Dimethylamine is reacted with ethyl chloroacetate in the presence of a base such as sodium hydroxide to form ethyl 2-dimethylaminoacetate.", "Step 2: Ethyl 2-dimethylaminoacetate is then reacted with 3-chloropropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form methyl 2-[3-(dimethylamino)propanamido]acetate.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1859260-74-4 |
Product Name |
methyl 2-[3-(dimethylamino)propanamido]acetate |
Molecular Formula |
C8H16N2O3 |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
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